Ethyl-1-hydroxyindan-1-carboximidate
Description
Ethyl-1-hydroxyindan-1-carboximidate is a carboximidate derivative featuring a hydroxy-substituted indan core. Its structure combines a bicyclic indan system with a carboximidate ester group, making it a compound of interest in organic synthesis and pharmaceutical research.
Properties
Molecular Formula |
C12H15NO2 |
|---|---|
Molecular Weight |
205.25 g/mol |
IUPAC Name |
ethyl 1-hydroxy-2,3-dihydroindene-1-carboximidate |
InChI |
InChI=1S/C12H15NO2/c1-2-15-11(13)12(14)8-7-9-5-3-4-6-10(9)12/h3-6,13-14H,2,7-8H2,1H3 |
InChI Key |
PIEWRRQYSKSFDB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=N)C1(CCC2=CC=CC=C21)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
However, methodologies and tools referenced in the evidence can guide structural and comparative analyses:
(a) Structural Characterization Tools
Crystallographic programs like SHELX (used for small-molecule refinement) and ORTEP-3 (for graphical representation of crystal structures) are critical for determining molecular geometries and intermolecular interactions . For example, similar carboximidate derivatives could be analyzed for bond angles, torsional parameters, and packing motifs using these tools.
(b) Hydrogen Bonding and Intermolecular Interactions
highlights graph set analysis for hydrogen-bonding patterns in crystals. While Ethyl-1-hydroxyindan-1-carboximidate’s hydrogen-bonding behavior is undocumented here, compounds with hydroxyl or carboximidate groups often exhibit directional interactions, influencing solubility and stability .
Data Table: Hypothetical Comparison Based on Chemical Class
| Compound | Core Structure | Functional Groups | Potential Applications |
|---|---|---|---|
| This compound | Indan ring | Hydroxy, carboximidate ester | Pharmaceutical intermediates |
| 1,6-Diisocyanatohexane | Linear alkane chain | Isocyanate groups | Polyurethane production |
| Indan-1-ol | Indan ring | Hydroxyl group | Solvent, synthetic precursor |
Note: Data inferred from general chemical principles; specific properties of this compound require experimental validation.
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